Cas no 98475-61-7 (Ethyl 5-chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 98475-61-7
• MF: C₁₁H₁₀ClN₃O₂
• MW: 251.669001102448
• CID: 94878
• PubChem ID: 13654084
• Update Time: 2025-05-21

Ethyl 5-chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate
• ethyl 5-chloro-1-pyridin-2-ylpyrazole-4-carboxylate
• 5-Chloro-1-(2-pyridinyl)-1H-pyrazole-4-carboxylic acid ethyl ester
• SCHEMBL1334825
• FT-0756144
• 5-chloro-1-(2-pyridinyl)-1H-pyrazole-4-carboxylic acid, ethyl ester
• ZLCQCPKHUHXGSJ-UHFFFAOYSA-N
• Ethyl 5-chloro-1-(2-pyridinyl)-1H-pyrazole-4-carboxylate
• 98475-61-7
• AKOS015900720
• DTXSID10545932
• ethyl5-chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate
• DB-080523

• Inchi： 1S/C11H10ClN3O2/c1-2-17-11(16)8-7-14-15(10(8)12)9-5-3-4-6-13-9/h3-7H,2H2,1H3
• InChI Key： ZLCQCPKHUHXGSJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C=NN1C1C=CC=CN=1

Computed Properties

• Exact Mass: 251.0461543g/mol
• Monoisotopic Mass: 251.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.35
• Melting Point: 52-53 ºC

Additional information on Ethyl 5-chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate

Ethyl 5-chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate

Ethyl 5-chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate, also known by its CAS number 98475-61-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development.

The structure of Ethyl 5-chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate consists of a pyrazole ring substituted with a chlorine atom at position 5, a pyridine ring at position 1, and an ethoxycarbonyl group at position 4. The presence of these substituents contributes to its unique chemical properties and biological activities. Recent studies have highlighted its potential as an anti-inflammatory agent, with research indicating that it may inhibit certain enzymes associated with inflammatory processes.

One of the key areas of research involving this compound is its application in the development of new pharmaceuticals. Scientists have explored its ability to target specific receptors and pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 5-chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate exhibits promising anti-tumor activity in vitro, suggesting its potential as a lead compound for anticancer drug development.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. Researchers have found that Ethyl 5-chloro-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate may possess pesticidal properties, making it a candidate for the development of new crop protection agents. Its ability to inhibit key enzymes in pests has been a focal point of recent studies.

The synthesis of Ethyl 5-chloro-1-(pyridin-2-yli)-1H-pyrazole--carboxylate involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in synthetic methodologies have allowed for more efficient and cost-effective production of this compound, which is crucial for its scalability in industrial settings.

From an environmental perspective, understanding the fate and behavior of Ethyl 5-chloro--(pyridin--yli)--H-pyrazol--carboxilat in various ecosystems is essential for assessing its potential impact on the environment. Studies have shown that it undergoes biodegradation under specific conditions, which is a positive indicator for its eco-friendly profile.

Looking ahead, the continued exploration of Ethyl 5-chloro--(pyridin--yli)--H-pyrazol--carboxilat's properties will undoubtedly yield further insights into its therapeutic potential and other applications. Collaborative efforts between academic institutions and industry players are expected to accelerate the translation of this compound into practical use.